Cas no 1427377-41-0 (6-bromo-4-fluoro-2-methyl-1H-indole)
6-bromo-4-fluoro-2-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4-fluoro-2-methyl-1H-indole
-
- MDL: MFCD23706441
- Inchi: 1S/C9H7BrFN/c1-5-2-7-8(11)3-6(10)4-9(7)12-5/h2-4,12H,1H3
- InChI Key: UEHNFZXIFKIMEY-UHFFFAOYSA-N
- SMILES: N1C2=C(C(F)=CC(Br)=C2)C=C1C
Computed Properties
- Exact Mass: 226.97459g/mol
- Monoisotopic Mass: 226.97459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 15.8Ų
6-bromo-4-fluoro-2-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB393746-250 mg |
6-Bromo-4-fluoro-2-methyl-1H-indole; . |
1427377-41-0 | 250MG |
€768.50 | 2022-03-02 | ||
| abcr | AB393746-1 g |
6-Bromo-4-fluoro-2-methyl-1H-indole; . |
1427377-41-0 | 1g |
€1,452.00 | 2022-03-02 | ||
| abcr | AB393746-250mg |
6-Bromo-4-fluoro-2-methyl-1H-indole; . |
1427377-41-0 | 250mg |
€1030.00 | 2025-03-19 | ||
| abcr | AB393746-500mg |
6-Bromo-4-fluoro-2-methyl-1H-indole; . |
1427377-41-0 | 500mg |
€1582.00 | 2023-09-05 | ||
| Enamine | EN300-6481482-0.05g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 0.05g |
$315.0 | 2025-03-15 | |
| Enamine | EN300-6481482-0.1g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 0.1g |
$470.0 | 2025-03-15 | |
| Enamine | EN300-6481482-0.25g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 0.25g |
$672.0 | 2025-03-15 | |
| Enamine | EN300-6481482-0.5g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 0.5g |
$1058.0 | 2025-03-15 | |
| Enamine | EN300-6481482-1.0g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 1.0g |
$1357.0 | 2025-03-15 | |
| Enamine | EN300-6481482-2.5g |
6-bromo-4-fluoro-2-methyl-1H-indole |
1427377-41-0 | 95.0% | 2.5g |
$2660.0 | 2025-03-15 |
6-bromo-4-fluoro-2-methyl-1H-indole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 6-bromo-4-fluoro-2-methyl-1H-indole
6-Bromo-4-Fluoro-2-Methyl-1H-Indole: A Comprehensive Overview
The compound 6-bromo-4-fluoro-2-methyl-1H-indole, with the CAS number 1427377-41-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The substituents on the indole ring—specifically, a bromine atom at position 6, a fluorine atom at position 4, and a methyl group at position 2—contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the potential of 6-bromo-4-fluoro-2-methyl-1H-indole as a precursor in the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of novel anti-cancer agents. The indole moiety is known for its ability to interact with various biological targets, including protein kinases and receptors, making it a valuable scaffold in drug design. The substitution pattern in this compound further enhances its binding affinity and selectivity, making it an attractive candidate for medicinal chemistry applications.
In terms of synthesis, 6-bromo-4-fluoro-2-methyl-1H-indole can be prepared through various routes, including the Paal-Knorr synthesis and the Knorr pyrrole synthesis. These methods involve the cyclization of appropriately substituted precursors under specific reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.
The biological activity of 6-bromo-4-fluoro-2-methyl-1H-indole has been extensively studied. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with studies showing inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has exhibited antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. These findings underscore its potential application in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.
Recent research has also explored the neuroprotective effects of 6-bromo-4-fluoro-2-methyl-1H-indole. Studies conducted in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, have shown that this compound can mitigate neuronal damage by modulating key signaling pathways involved in neuroprotection. Its ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.
In conclusion, 6-bromo-4-fluoro-2-methyl-1H-indole is a versatile compound with promising applications in drug discovery and development. Its unique chemical structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the field of medicinal chemistry.
1427377-41-0 (6-bromo-4-fluoro-2-methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)